3(2H)-Furanone, 2,2-dimethyl-5-phenyl-

• CAS RN: 493-71-0
• Molecular Formula: C12H12O2
• Molecular Weight: 188.22 g/mol
• IUPAC Name: 2,2-dimethyl-5-phenylfuran-3-one
• InChI: InChI=1S/C12H12O2/c1-12(2)11(13)8-10(14-12)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key: LTRTYBNTZIFLOT-UHFFFAOYSA-N
• SMILES: CC1(C(=O)C=C(O1)C2=CC=CC=C2)C
• synonyms: bullatenone

Description

3(2H)-Furanone, 2,2-dimethyl-5-phenyl- is a natural product found in Lophomyrtus bullata with data available.

Scientific Research Applications

Synthetic Methods and Novel Compounds

• Preparation Techniques : Innovative methods for synthesizing 2,2-dimethyl-5-phenyl-3(2H)-furanone, also known as bullatenone, have been developed. These involve catalytic processes using transition metal complexes under a CO2 atmosphere, leading to the formation of this compound from acetylenic alcohol, CO, and phenyl halide (Inoue, Ohuchi, Yen, & Imaizumi, 1989).

• Fluorescent Dye Synthesis : 3(2H)-Furanone derivatives have been explored for creating novel fluorescent organic dyes. Studies involved synthesizing and characterizing fluorophores based on a 3-furanone skeleton, which displayed efficient solvatochromic properties and potential for bio-analytical applications (Varghese, Al-Busafi, Suliman, & Al-Kindy, 2015).

Antimicrobial and Biomedical Applications

• Cell-Adhesion Inhibition : A derivative of 3(2H)-furanone, 2,5-dimethyl-4-hydroxy-3(2H)-furanone (DMHF), was investigated for antimicrobial properties and its ability to inhibit cell-adhesion. This research involved creating nanofibers with DMHF for potential biomedical applications, especially in preventing bacterial surface attachment (Gule, de Kwaadsteniet, Cloete, & Klumperman, 2013).

• Intestinal Absorption Studies : The absorption and metabolic conversion of various 3(2H)-furanones, including 2,5-dimethyl-4-methoxy-3(2H)-furanone, were studied using human intestinal epithelial Caco-2 cells. This research provides insight into the efficiency of intestinal absorption of these compounds, relevant for nutritional and pharmaceutical sciences (Stadler, Somoza, & Schwab, 2009).

Flavor and Aroma Research

• Flavor Chemistry : 3(2H)-Furanones, such as 4-hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF, furaneol), are key flavor compounds in fruits. Their synthesis involves enzymatic steps or the Maillard reaction. Advances in understanding the biosynthetic pathways of these compounds are significant for the food industry (Schwab, 2013).

• Maillard Reaction and Food Flavor : Research into the formation of 3(2H)-furanones through the Maillard reaction has elucidated their role in imparting caramel-like, sweet flavors to various natural products and thermally processed foods. This is crucial for the development of flavor compounds in the food industry (Blank, Devaud, & Fay, 1996).